Cas no 1311278-50-8 (2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid)

2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid is a specialized organic compound featuring a pyridine core substituted with dimethylamino and trifluoromethyl groups, linked to a phenoxy-propionic acid moiety. Its unique structure confers advantageous properties, including enhanced solubility and reactivity, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group improves metabolic stability and lipophilicity, while the dimethylamino substituent contributes to electronic modulation. The phenoxy-propionic acid segment offers versatility for further functionalization. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, where its structural features can influence binding affinity and selectivity. Its well-defined chemical profile ensures reproducibility in research applications.

2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid structure

1311278-50-8 structure

Product Name:2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid

CAS No:1311278-50-8

MF:C₁₇H₁₇F₃N₂O₃

MW:354.323694944382

MDL:MFCD19981256

CID:4693647

Update Time:2025-10-20

2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid Chemical and Physical Properties

Names and Identifiers

- 2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid
- 2-[4-(6-Dimethylamino-4-trifluoromethylpyridin-2-yl)phenoxy]propanoic acid
- MDL： MFCD19981256
- Inchi： 1S/C17H17F3N2O3/c1-10(16(23)24)25-13-6-4-11(5-7-13)14-8-12(17(18,19)20)9-15(21-14)22(2)3/h4-10H,1-3H3,(H,23,24)
- InChI Key： SPAAJVUBWAYRDH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(N=C(C=1)C1C=CC(=CC=1)OC(C(=O)O)C)N(C)C)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 451
Topological Polar Surface Area: 62.7

2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB302785-100 mg	2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid, 95%; .	1311278-50-8	95%	100 mg	€252.10	2023-07-20
abcr	AB302785-100mg	2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid, 95%; .	1311278-50-8	95%	100mg	€252.10	2025-02-16

2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300

Additional information on 2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid

Comprehensive Overview of 2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid (CAS No. 1311278-50-8)

2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid (CAS No. 1311278-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are known for their versatility in drug discovery and crop protection. The presence of a trifluoromethyl group and a dimethylamino moiety in its structure enhances its bioactivity, making it a subject of interest for researchers exploring novel small molecule inhibitors and herbicides.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug development. The CAS No. 1311278-50-8 compound aligns with this trend, as its trifluoromethyl-pyridine core is often associated with improved pharmacokinetic properties. Researchers are particularly interested in its potential as a selective herbicide, given the growing need for environmentally friendly agrochemicals that minimize off-target effects. This aligns with the global push toward sustainable agriculture, a hot topic in both academic and industrial circles.

The synthesis of 2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid involves multi-step organic reactions, including cross-coupling and etherification processes. Its propionic acid side chain further adds to its reactivity, enabling derivatization for various applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring high purity and consistency for research purposes. The compound's logP value and solubility profile are also critical parameters evaluated during preclinical studies.

From a commercial perspective, CAS No. 1311278-50-8 is often searched in conjunction with terms like "pyridine-based agrochemicals", "trifluoromethyl herbicides", and "small molecule drug candidates". These keywords reflect the compound's relevance in addressing current challenges in crop protection and medicinal chemistry. Additionally, its potential role in precision farming and integrated pest management systems has sparked discussions among sustainability advocates and agronomists.

In conclusion, 2-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenoxy]-propionic acid represents a promising candidate for both pharmaceutical and agrochemical innovations. Its structural complexity and functional groups make it a valuable tool for researchers aiming to develop next-generation herbicides or targeted therapeutics. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about green chemistry and sustainable development.